N'-[(E)-1-(2,4-dichlorophenyl)methylidene]-N-phenyl-2-pyridinecarbohydrazonamide

• Molecular Formula: C19H14Cl2N4
• Molecular Weight: 369.2 g/mol
• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-N'-phenylpyridine-2-carboximidamide
• InChI: InChI=1S/C19H14Cl2N4/c20-15-10-9-14(17(21)12-15)13-23-25-19(18-8-4-5-11-22-18)24-16-6-2-1-3-7-16/h1-13H,(H,24,25)/b23-13+
• InChI Key: HMNFZOLNAVJCNT-YDZHTSKRSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N=C(C2=CC=CC=N2)N/N=C/C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: C1=CC=C(C=C1)N=C(C2=CC=CC=N2)NN=CC3=C(C=C(C=C3)Cl)Cl

Description

N-[(2,4-dichlorophenyl)methylideneamino]-N'-phenyl-2-pyridinecarboximidamide is a dichlorobenzene.

Scientific Research Applications

Synthesis and Potential CNS Active Agents

N'-[(E)-1-(2,4-dichlorophenyl)methylidene]-N-phenyl-2-pyridinecarbohydrazonamide and related compounds have been synthesized and evaluated for their potential as central nervous system (CNS) active agents. Studies indicate that specific substitutions on the aryl ring, such as 2,5-dimethoxy and para-nitro substitutions, can enhance antidepressant and nootropic activities. These findings suggest that such compounds could be further explored for developing potent and safe CNS active agents (Thomas et al., 2016).

Antipathogenic Properties

Research has shown that similar compounds with specific substitutions on the N-phenyl substituent, such as chlorine, bromine, or fluorine atoms, exhibit significant antipathogenic activity. This activity is particularly notable against strains like Pseudomonas aeruginosa and Staphylococcus aureus, suggesting potential applications in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Application in Polymer Synthesis

Compounds related to N'-[(E)-1-(2,4-dichlorophenyl)methylidene]-N-phenyl-2-pyridinecarbohydrazonamide have been utilized in synthesizing various polyamides and polyimides. These polymers are noted for their solubility in polar solvents and their ability to form transparent and flexible films, with high thermal stability. Such properties indicate their potential use in advanced material applications (Yang & Lin, 1994).

Liquid Crystal Formation

Research into the synthesis and characterization of certain liquid crystals, which include a core system similar to N'-[(E)-1-(2,4-dichlorophenyl)methylidene]-N-phenyl-2-pyridinecarbohydrazonamide, has shown that these compounds can form nematic and smectic A phases. This indicates their potential use in the field of liquid crystal display technology (Ong et al., 2018).

Anticonvulsant Properties

Studies have also investigated the crystal structures and anticonvulsant properties of compounds structurally similar to N'-[(E)-1-(2,4-dichlorophenyl)methylidene]-N-phenyl-2-pyridinecarbohydrazonamide, indicating potential applications in the development of new anticonvulsant drugs (Kubicki et al., 2000).